Cas no 1807251-45-1 (Methyl 4-chloro-2-cyano-5-mercaptophenylacetate)

• Product Name: Methyl 4-chloro-2-cyano-5-mercaptophenylacetate
• CAS No: 1807251-45-1
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4961175
• Update Time: 2025-05-25

Methyl 4-chloro-2-cyano-5-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-5-mercaptophenylacetate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)4-6-3-9(15)8(11)2-7(6)5-12/h2-3,15H,4H2,1H3
• InChI Key： RCVCTAQCTIXDCI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C=C1S)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-chloro-2-cyano-5-mercaptophenylacetate

Methyl 4-chloro-2-cyano-5-mercaptophenylacetate: A Comprehensive Overview

Methyl 4-chloro-2-cyano-5-mercaptophenylacetate, also known by its CAS number 1807251-45-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, along with chlorine, cyano, and mercapto functionalities. The presence of these groups makes it a versatile molecule with potential applications in various chemical industries.

The synthesis of Methyl 4-chloro-2-cyano-5-mercaptophenylacetate involves a series of carefully designed reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on the use of environmentally friendly solvents and catalysts to make the synthesis more sustainable. For instance, a study published in the Journal of Organic Chemistry highlighted the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

The structural properties of this compound play a crucial role in its reactivity and functionality. The chlorine atom at position 4 introduces electron-withdrawing effects, which influence the electronic environment of the molecule. Similarly, the cyano group at position 2 contributes to the overall polarity and reactivity. The mercapto group at position 5 is particularly reactive, making it a valuable site for further chemical modifications.

One of the most promising applications of Methyl 4-chloro-2-cyano-5-mercaptophenylacetate is in the field of pharmaceuticals. Its structure allows for potential use as an intermediate in drug synthesis, particularly in the development of compounds targeting specific biological pathways. Recent research has explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties.

In addition to pharmaceutical applications, this compound has shown potential in materials science. Its unique functional groups make it suitable for use in polymer chemistry, where it can serve as a building block for advanced materials with tailored properties. For example, studies have investigated its use in synthesizing polymeric materials with improved mechanical strength and thermal stability.

The safety and toxicity profile of Methyl 4-chloro-2-cyano-5-mercaptophenylacetate are critical considerations for its industrial applications. Recent toxicological studies have focused on assessing its acute and chronic toxicity levels under various exposure conditions. These studies aim to establish safe handling practices and guidelines for workers involved in its production and use.

Looking ahead, ongoing research is focused on expanding the understanding of this compound's properties and potential applications. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in its utilization across diverse fields. The integration of computational chemistry techniques with experimental studies is also paving the way for more efficient and targeted modifications of this compound.

In conclusion, Methyl 4-chloro-2-cyano-5-mersaptophenylacetate stands out as a multifaceted compound with significant potential across various industries. Its unique structure, coupled with ongoing advancements in synthesis and application techniques, positions it as a key player in future chemical innovations.